Cas no 3007-72-5 (Benzenamine, N-nonyl-)

Benzenamine, N-nonyl- structure
Benzenamine, N-nonyl- structure
Product Name:Benzenamine, N-nonyl-
CAS No:3007-72-5
MF:C15H25N
MW:219.365704298019
CID:316677
PubChem ID:137789
Update Time:2025-04-19

Benzenamine, N-nonyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-nonyl-
    • N-nonylaniline
    • SCHEMBL1014213
    • N-(n-nonyl)aniline
    • DTXSID30184140
    • 3007-72-5
    • Inchi: 1S/C15H25N/c1-2-3-4-5-6-7-11-14-16-15-12-9-8-10-13-15/h8-10,12-13,16H,2-7,11,14H2,1H3
    • InChI Key: KBNHOFDIDSVFMZ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)CCCCCCCCC

Computed Properties

  • Exact Mass: 219.19885
  • Monoisotopic Mass: 219.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

Benzenamine, N-nonyl- Related Literature

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